Cas no 62176-95-8 (1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester)

1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester structure
62176-95-8 structure
Product Name:1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester
CAS No:62176-95-8
MF:C5H9N5O2
MW:171.157259702682
CID:455396
PubChem ID:12318332
Update Time:2025-04-19

1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester
    • methyl 2-(3,5-diamino-1,2,4-triazol-1-yl)acetate
    • 62176-95-8
    • DTXSID30488079
    • Methyl (3,5-diamino-1H-1,2,4-triazol-1-yl)acetate
    • Inchi: 1S/C5H9N5O2/c1-12-3(11)2-10-5(7)8-4(6)9-10/h2H2,1H3,(H4,6,7,8,9)
    • InChI Key: MLGDICGVHAPRIR-UHFFFAOYSA-N
    • SMILES: O(C)C(CN1C(N)=NC(N)=N1)=O

Computed Properties

  • Exact Mass: 171.07577
  • Monoisotopic Mass: 171.07562455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 109.05

1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-, methyl ester Related Literature

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